Cas no 4361-06-2 (2-(2-methylpropyl)propanedioic acid)

• Product Name: 2-(2-methylpropyl)propanedioic acid
• CAS No: 4361-06-2
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 334450
• PubChem ID: 78069
• Update Time: 2025-04-19

2-(2-methylpropyl)propanedioic acid Chemical and Physical Properties

Names and Identifiers

• Isobutylmalonic acid
• AC1Q5ROB; AC1L2UF3; CTK1D8717; 2-Carboxy-4-methylpentanoic acid; 2-isobutylmalonic acid; NSC128065; isobutyl malonic acid; Isobutyl-malonsaeure; isobutyl-malonic acid; 3-Methyl-butan-dicarbonsaeure-(1.1); AKOS006277783; AR-1J2648; Isobutylmalonic acid; EINECS 224-444-1; isobutylmalonic acid;
• 2-(2-methylpropyl)propanedioic acid
• NSC-128065
• EN300-143663
• PROPANEDIOIC ACID, 2-(2-METHYLPROPYL)-
• FTKIARCSSZWRFJ-UHFFFAOYSA-N
• Isobutyl-malonsaure
• DTXSID60195885
• UNII-LVN9N383AN
• AKOS006277783
• MALONIC ACID, ISOBUTYL-
• Q27462611
• isobutyl malonic acid
• 4361-06-2
• LVN9N383AN
• 2-Carboxy-4-methylpentanoic acid
• EINECS 224-444-1
• SCHEMBL1200181
• NS00046466
• Z1198161254
• NSC 128065
• NSC128065
• 2-Isobutylmalonic acid
• (2-Methylpropyl)propanedioic acid

• Inchi： 1S/C7H12O4/c1-4(2)3-5(6(8)9)7(10)11/h4-5H,3H2,1-2H3,(H,8,9)(H,10,11)
• InChI Key： FTKIARCSSZWRFJ-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)CC(C)C)=O

Computed Properties

• Exact Mass: 160.07356
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.3681 (rough estimate)
• Melting Point: 112°C (rough estimate)
• Boiling Point: 328.8°C (rough estimate)
• Refractive Index: 1.4336 (estimate)
• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids